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Compound of Interest |

cis-
Compound Name: Dichlorobis(triphenylphosphine)pla
tinum(ll)

Cat. No.: B1144234

Technical Support Center: cis-Pt(PPh3)2CI2

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage and handling of cis-
Dichlorobis(triphenylphosphine)platinum(ll) (cis-Pt(PPh3)2CI2).

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for cis-Pt(PPh3)2CI2?

Al: To ensure the stability and integrity of cis-Pt(PPh3)2CI2, it should be stored in a tightly
closed container in a dry, cool, and well-ventilated place.[1] The recommended storage
temperature is between 2-8°C under an inert gas atmosphere, such as nitrogen or argon.[2][3]

[4] This compound is hygroscopic, meaning it can absorb moisture from the air, so protection
from moisture is critical.[1][2][3]

Q2: What are the physical and chemical properties of cis-Pt(PPh3)2CI2?

A2: cis-Pt(PPh3)2CI2 is an off-white to white crystalline powder.[1][2][5] It is stable under
normal conditions.[1] Key properties are summarized in the table below.

Q3: What is the solubility of cis-Pt(PPh3)2CI27?
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A3: cis-Pt(PPh3)2CI2 is insoluble in water.[2][3][4] It is slightly soluble in chloroform, hexane,
and toluene.[2][3][4]

Q4: What personal protective equipment (PPE) should be worn when handling cis-
Pt(PPh3)2CI27?

A4: When handling cis-Pt(PPh3)2CI2, it is essential to wear appropriate personal protective
equipment, including safety glasses with side shields or chemical goggles, gloves (such as
nitrile rubber), and a lab coat.[6] In situations where dust may be generated, a dust mask (type
N95 or equivalent) is recommended.

Q5: Is cis-Pt(PPh3)2CI2 hazardous?

A5: Yes, cis-Pt(PPh3)2CI2 is considered hazardous. It is harmful if swallowed and can cause
skin and eye irritation.[1][7] It may also cause respiratory irritation. In some individuals, it may
cause skin sensitization.[6][8]

Troubleshooting Guide

Problem: The compound has changed color or appears clumpy.

e Possible Cause: The compound has likely been exposed to moisture due to its hygroscopic
nature.[1][2]

e Solution: While the integrity of the material may be compromised, for non-critical
applications, you can try drying the compound under a vacuum. However, for sensitive
experiments, it is recommended to use a fresh, properly stored batch. To prevent this, always
store the compound in a desiccator or under an inert atmosphere.[2][3]

Problem: The compound is not dissolving as expected.

o Possible Cause 1: An inappropriate solvent is being used. cis-Pt(PPh3)2CI2 has limited
solubility.

e Solution 1: Confirm you are using a recommended solvent such as chloroform, hexane, or
toluene.[2][3][4] Gentle heating may aid dissolution, but be aware that the trans isomer can
convert to the more thermodynamically stable cis isomer with heating.[5]
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e Possible Cause 2: The compound may have degraded due to improper storage.

e Solution 2: If the compound has been exposed to moisture or light for extended periods, its
structure may have changed, affecting its solubility. It is advisable to use a fresh supply.

Quantitative Data Summary

Property Value References
Molecular Formula C36H30CI2P2Pt [1][3]
Molecular Weight 790.56 g/mol

Appearance Off-white/crystal powder [11[2][5]
Melting Point =300 °C [2][3]
Storage Temperature 2-8°C [21[3114]
Solubility in Water Insoluble [2][3]1[4]

o ) Slightly soluble in chloroform,
Solubility in Organic Solvents [21[31[4]
hexane, toluene

Experimental Protocols & Workflows
Standard Handling Procedure

This workflow outlines the essential steps for safely handling cis-Pt(PPh3)2CI2 in a laboratory
setting.
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Caption: Workflow for the safe handling of cis-Pt(PPh3)2CI2.
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Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.

(Evacuate and alert personnel in the immediate are%

:

@Vear appropriate PPE (gloves, goggles, respirator if necessar@

:

(Contain the spill with an inert absorbent materiaD

:

@arefully sweep or scoop the material into a suitable containeB

:

(Clean the spill area with soap and watea

:

(Dispose of the waste container according to regulationg
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Caption: Emergency protocol for a cis-Pt(PPh3)2CI2 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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